Cas no 2229575-30-6 (5-2-fluoro-5-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-2-fluoro-5-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2229575-30-6
• MF: C₁₂H₈F₄N₂O₂
• MW: 288.197736740112
• CID: 6319748
• PubChem ID: 165699186
• Update Time: 2025-05-23

5-2-fluoro-5-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-fluoro-5-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-4-carboxylic acid
• 5-[2-fluoro-5-(trifluoromethyl)phenyl]-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-2006468
• 2229575-30-6

• Inchi： 1S/C12H8F4N2O2/c1-18-10(8(5-17-18)11(19)20)7-4-6(12(14,15)16)2-3-9(7)13/h2-5H,1H3,(H,19,20)
• InChI Key： UGALQODXZWSBFT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1C1=C(C(=O)O)C=NN1C

Computed Properties

• Exact Mass: 288.05219015g/mol
• Monoisotopic Mass: 288.05219015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-2-fluoro-5-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-4-carboxylic acid

5-2-fluoro-5-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2229575-30-6)

The compound 5-2-fluoro-5-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-4-carboxylic acid, with the CAS registry number 2229575-30-6, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of pyrazole carboxylic acids, which are known for their diverse applications in drug discovery and agrochemicals. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its structural properties, biological activities, and potential therapeutic applications.

The molecular structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The substituents on the pyrazole ring include a methyl group at position 1 and a carboxylic acid group at position 4. The phenyl ring attached to the pyrazole is further substituted with a fluoro group at position 2 and a trifluoromethyl group at position 5. These substituents play a crucial role in modulating the electronic properties of the molecule, thereby influencing its reactivity and bioavailability.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel pesticides and herbicides. Its unique chemical structure allows for selective inhibition of specific enzymes involved in plant growth, making it a promising candidate for agricultural applications. Additionally, research into its pharmacokinetic properties has revealed favorable absorption and distribution profiles, suggesting its potential as an orally active drug.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution, Friedel-Crafts alkylation, and oxidation reactions. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce reaction times, making it more amenable for large-scale production.

The biological activity of this compound has been extensively studied using in vitro and in vivo models. It has demonstrated potent inhibitory activity against several key enzymes, including acetylcholinesterase and tyrosinase, which are implicated in neurodegenerative diseases such as Alzheimer's disease. Furthermore, its anti-inflammatory properties have been explored in preclinical models of arthritis, showing promising results in reducing inflammation and joint damage.

From an environmental perspective, the degradation pathways of this compound have been investigated under various conditions. Studies indicate that it undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. This information is critical for assessing its environmental impact and ensuring sustainable use in agricultural settings.

In conclusion, the compound 5-2-fluoro-5-(trifluoromethyl)phenyl-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2229575-30-) represents a valuable addition to the arsenal of bioactive molecules with potential applications in both medicine and agriculture. Ongoing research continues to uncover new insights into its properties, further solidifying its role as a key player in modern drug discovery.